Cas no 1806840-92-5 (4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806840-92-5
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4916636
• Update Time: 2025-08-04

4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H7ClF2N2O/c8-1-3-5(11)4(13)2-12-6(3)7(9)10/h2,7,13H,1H2,(H2,11,12)
• InChI Key： QRXOSVYRUZODEA-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=CN=C1C(F)F)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine

Introduction to 4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806840-92-5)

4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine, with the CAS number 1806840-92-5, is a novel and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are widely studied for their diverse biological activities and potential therapeutic applications.

The molecular structure of 4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine is characterized by a pyridine ring substituted with an amino group at the 4-position, a chloromethyl group at the 3-position, a difluoromethyl group at the 2-position, and a hydroxyl group at the 5-position. This unique combination of functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for various research and development purposes.

Recent studies have highlighted the potential of 4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine in several areas. One notable application is its use as an intermediate in the synthesis of novel pharmaceuticals. The presence of multiple reactive functional groups allows for a wide range of chemical modifications, enabling researchers to tailor the compound for specific therapeutic targets. For instance, the amino group can be derivatized to form amides or ureas, while the chloromethyl group can undergo substitution reactions to introduce various substituents.

In addition to its synthetic utility, 4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine has shown promising biological activities. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been reported to exhibit inhibitory activity against certain kinases, which are key regulators of cellular signaling and are often implicated in cancer and inflammatory diseases.

The difluoromethyl group in 4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine is particularly noteworthy due to its ability to enhance metabolic stability and improve pharmacokinetic properties. Fluorinated compounds are known for their increased lipophilicity and resistance to metabolic degradation, which can lead to improved drug efficacy and reduced side effects. This makes 4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine a valuable starting point for the development of more potent and selective therapeutic agents.

Clinical research on compounds derived from 4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine is still in its early stages, but preliminary data are encouraging. Preclinical studies have shown that these compounds can effectively target specific disease mechanisms without causing significant toxicity. This suggests that further optimization and clinical testing could lead to the discovery of new drugs with improved safety profiles.

Beyond its direct therapeutic applications, 4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine also serves as a valuable tool for understanding fundamental biological processes. Its ability to modulate enzyme activity and cellular signaling pathways makes it an important probe for studying disease mechanisms and identifying potential drug targets. Researchers can use this compound to gain insights into complex biological systems and develop more effective treatment strategies.

In conclusion, 4-Amino-3-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806840-92-5) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of novel therapeutics and a valuable tool for advancing our understanding of disease mechanisms. As research in this area continues to evolve, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.